Cas no 87273-60-7 ( )

  structure
  structure
Product Name: 
CAS No:87273-60-7
MF:C9H7ClN2O2
MW:210.617080926895
CID:992431
PubChem ID:288320
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-9-hydroxy-2-methylpyrido[1,2-a]pyrimidin-4-one
    • DTXSID40302171
    • 2-methyl-3-chloro-9-hydroxypyrido[1,2-a]pyrimidin-4-one
    • NSC149259
    • AKOS015971194
    • 3-chloro-9-hydroxy-2-methyl-pyrido[1,2-a]pyrimidin-4-one
    • 3-Chloro-9-hydroxy-2-methyl-4H-pyrido(1,2-a)pyrimidin-4-one
    • 3-chloro-9-hydroxy-2-methyl-4h-pyrido[1,2-a]pyrimidin-4-one
    • NSC 149259
    • 87273-60-7
    • NSC-149259
    •  
    • Inchi: 1S/C9H7ClN2O2/c1-5-7(10)9(14)12-4-2-3-6(13)8(12)11-5/h2-4,13H,1H3
    • InChI Key: SVRZRZNYMXSDFL-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)N=C2C(=CC=CN2C1=O)O

Computed Properties

  • Exact Mass: 210.02
  • Monoisotopic Mass: 210.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 52.9Ų

Experimental Properties

  • Density: 1.51
  • Boiling Point: 366.2°C at 760 mmHg
  • Flash Point: 175.3°C
  • Refractive Index: 1.672
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